Cas no 2228518-98-5 (3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol)

3-{7-Oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol is a bicyclic heterocyclic compound featuring an azetidine ring with a hydroxyl group at the 3-position, fused to a 7-oxabicyclo[2.2.1]heptane scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The rigid bicyclic framework enhances conformational stability, while the hydroxyl and nitrogen functionalities provide versatile reactivity for further derivatization. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles in drug development. The compound is particularly useful in designing bioactive molecules targeting central nervous system (CNS) disorders or as a chiral building block in asymmetric synthesis. High purity and well-defined stereochemistry ensure reproducibility in research applications.
3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol structure
2228518-98-5 structure
Product Name:3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol
CAS No:2228518-98-5
MF:C9H15NO2
MW:169.220902681351
CID:6475678
PubChem ID:165686757
Update Time:2025-05-21

3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol
    • 2228518-98-5
    • EN300-1754179
    • 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
    • Inchi: 1S/C9H15NO2/c11-9(4-10-5-9)7-3-6-1-2-8(7)12-6/h6-8,10-11H,1-5H2
    • InChI Key: NDRBLRFTODDNNI-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C2)C1(CNC1)O

Computed Properties

  • Exact Mass: 169.110278721g/mol
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 41.5Ų

3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1754179-0.05g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
0.05g
$1440.0 2023-09-20
Enamine
EN300-1754179-0.1g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
0.1g
$1508.0 2023-09-20
Enamine
EN300-1754179-0.25g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
0.25g
$1577.0 2023-09-20
Enamine
EN300-1754179-0.5g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
0.5g
$1646.0 2023-09-20
Enamine
EN300-1754179-1.0g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
1g
$1714.0 2023-06-03
Enamine
EN300-1754179-2.5g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
2.5g
$3362.0 2023-09-20
Enamine
EN300-1754179-5.0g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
5g
$4972.0 2023-06-03
Enamine
EN300-1754179-10.0g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
10g
$7373.0 2023-06-03
Enamine
EN300-1754179-1g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
1g
$1714.0 2023-09-20
Enamine
EN300-1754179-5g
3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol
2228518-98-5
5g
$4972.0 2023-09-20

Additional information on 3-{7-oxabicyclo2.2.1heptan-2-yl}azetidin-3-ol

Professional Introduction to Compound with CAS No. 2228518-98-5 and Product Name: 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol

The compound identified by the CAS number 2228518-98-5 and the product name 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate bicyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both an azetidine ring and a substituted oxabicyclo[2.2.1]heptane moiety makes this compound a versatile scaffold for designing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new drugs. Heterocycles, particularly those containing nitrogen, oxygen, or sulfur atoms, are known for their diverse biological activities and structural flexibility. The azetidine ring in this compound is a five-membered saturated heterocycle that can serve as a privileged scaffold in drug design. Its structural features allow for facile modifications at multiple positions, enabling the synthesis of derivatives with tailored pharmacological properties.

The 7-oxabicyclo[2.2.1]heptan-2-yl substituent further enhances the complexity and potential utility of this compound. This bicyclic system introduces rigidity to the molecular structure, which can be advantageous in terms of binding affinity and metabolic stability. The oxabicyclo moiety is particularly interesting because it mimics certain natural product scaffolds that have demonstrated significant biological activity. For instance, similar structures have been found in various bioactive molecules isolated from natural sources, suggesting that this compound may exhibit promising pharmacological effects.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery due to their ability to occupy large binding pockets in biological targets. The unique conformational preferences of these molecules can lead to high specificity and potency when interacting with biological receptors or enzymes. The compound in question may be explored as a lead molecule for further optimization towards therapeutic applications such as enzyme inhibition or receptor modulation.

The synthesis of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol involves sophisticated organic transformations that require careful consideration of reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, may be employed to achieve high yields and enantiopurity if needed. The development of efficient synthetic routes is crucial for the scalability and commercial viability of this compound.

In the realm of medicinal chemistry, computational modeling plays an increasingly pivotal role in predicting the biological activity of novel compounds. Molecular docking studies can be performed to evaluate how this molecule interacts with potential target proteins or enzymes. By leveraging computational tools, researchers can gain insights into the binding mode and affinity of the compound, which can guide further structural modifications.

The potential applications of 3-{7-oxabicyclo[2.2.1]heptan-2-yl}azetidin-3-ol extend beyond traditional small-molecule drug development. It may also serve as a building block for larger peptidomimetic structures or be incorporated into more complex molecular frameworks designed for specific therapeutic purposes. The versatility of this scaffold makes it an attractive candidate for interdisciplinary research involving organic chemistry, medicinal chemistry, and biochemistry.

As our understanding of biological pathways continues to evolve, new opportunities emerge for exploiting chemical diversity in drug discovery efforts. The unique structural features of this compound position it as a promising candidate for addressing unmet medical needs through innovative molecular design strategies.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent